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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106

An In-depth Technical Guide to 1-Chlorohexane (CAS: 544-10-5)

Introduction

1-Chlorohexane, also known as n-hexyl chloride, is a halogenated aliphatic hydrocarbon with
the chemical formula CeH13CL.[1][2] It is a colorless liquid at room temperature, possessing a
characteristic aromatic or sweet odor.[1][2][3][4] As a primary alkyl halide, its chemistry is
dominated by the reactive carbon-chlorine bond, making it a versatile intermediate and building
block in organic synthesis.[5][6] This guide provides a comprehensive technical overview of 1-
chlorohexane, covering its physicochemical properties, spectroscopic data, synthesis
protocols, chemical reactivity, applications, and safety information, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data

The fundamental properties of 1-chlorohexane are summarized below. It is sparingly soluble in
water but readily soluble in many organic solvents such as ethanol, ether, benzene, and
xylene.[1][3][4][5]

Table 1: Physicochemical Properties of 1-Chlorohexane
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Property Value Source(s)
CAS Number 544-10-5 [1]
Molecular Formula CeH13Cl [1][4]
Molecular Weight 120.62 g/mol [1114]
Appearance Colorless liquid [11[3114]
Density 0.879 g/mL at 25 °C [4]
Melting Point -94 °C [11[4]
Boiling Point 133-135 °C [1][41[7]
Flash Point 27 °C (80.6 °F) - closed cup [4107]
Refractive Index (n20/D) 1.419

Solubility in Water Insoluble / Sparingly soluble [1][5]

| Vapor Pressure | 44 hPa at 36 °C |[7] |

Table 2: Spectroscopic Data Identifiers for 1-Chlorohexane
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. . Key Information / Database
Spectroscopic Technique = Source(s)
ource

Spectra available in
databases like
1H NMR [8][9][10][11]
SpectraBase and
ChemicalBook.

Spectrum available in the
13C NMR ) [9]
ChemicalBook database.

GC-MS data available from
Mass Spectrometry (MS) NIST and other spectral [8][12]
libraries.

FTIR spectra available from
Infrared (IR) Spectroscopy suppliers and databases like [81[12]

SpectraBase.

| Raman Spectroscopy | Spectra available in public and commercial databases. |[8][12] |

Synthesis of 1-Chlorohexane

1-Chlorohexane is commonly synthesized from 1-hexanol. The hydroxyl group of the alcohol
IS a poor leaving group, so it must first be converted into a better one. Two prevalent methods
for this transformation are reaction with thionyl chloride (SOCIz) or with concentrated
hydrochloric acid (HCI).[1][6] The thionyl chloride method is often preferred in a laboratory
setting as it produces gaseous byproducts (SO2 and HCI), which simplifies product purification.

[6]

Experimental Protocol: Synthesis from 1-Hexanol and
Thionyl Chloride

This protocol is adapted from established methods in practical organic chemistry.[13]
Materials:

e 1-hexanol (0.5 mol)
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Thionyl chloride (SOCI2) (1.5 mol)

10% Sodium carbonate (Na2=COs) solution

Anhydrous sodium sulfate (Na2S0a)

Distilled water

Equipment:

Three-neck round-bottom flask (500 mL)
» Reflux condenser

o Dropping/addition funnel

e Heating mantle with magnetic stirrer
 Distillation apparatus

e Separatory funnel (125 mL)

Procedure:

» Reaction Setup: Assemble the three-neck flask in a heating mantle. Attach the reflux
condenser to the central neck and the addition funnel to a side neck. Ensure the setup is in a
well-ventilated fume hood.

o Charging Reactants: Add thionyl chloride to the flask. Slowly add 1-hexanol dropwise from
the addition funnel while stirring. The reaction is exothermic, so the addition rate should be
controlled to maintain a gentle reaction.[13]

o Reflux: After the addition is complete, heat the mixture to reflux for one hour to ensure the
reaction goes to completion.[13]

« Distillation: Rearrange the apparatus for simple distillation. Heat the mixture to distill off the
excess thionyl chloride first (boiling point ~76 °C), followed by the crude 1-chlorohexane
product, which distills at approximately 131-134 °C.[13]
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o Workup and Purification:
o Transfer the collected crude product to a separatory funnel.

o Wash the crude product successively with distilled water, 10% sodium carbonate solution
(to neutralize any remaining acid), and again with distilled water.[13]

o Separate the organic layer and transfer it to a clean flask.
e Drying: Dry the product by adding anhydrous sodium sulfate until the liquid is clear.[13]

e Final Product: Decant or filter the dried 1-chlorohexane to obtain the purified product. For
higher purity, a final fractional distillation can be performed.

6. Final Product
(Pure 1-Chlorohexane)

1. Mix Reactants 2. Reflux 3. Distillation 4. Aqueous Workup 5. Drying
(1-Hexanol + SOCIz) (1 hour) (Separate crude product) (Wash with H20, Na2CO3) (Anhydrous NazS0s)

Click to download full resolution via product page

Synthesis workflow for 1-Chlorohexane.

Chemical Reactivity and Applications

The reactivity of 1-chlorohexane is centered on the polar carbon-chlorine bond, which makes
the primary carbon atom electrophilic and susceptible to nucleophilic attack. This property is
the foundation of its utility in organic synthesis.[4][5][6]

Key Reactions

» Nucleophilic Substitution (Sn2): As a primary alkyl halide, 1-chlorohexane readily undergoes
Sn2 reactions. The chlorine atom is displaced by a wide range of nucleophiles, allowing for
the introduction of the hexyl group into various molecules.[5][6] Examples include reaction
with hydroxide to form 1-hexanol, cyanide to form heptanenitrile, and alkoxides to form
ethers.[4]

o Elimination Reactions: In the presence of a strong, sterically hindered base, 1-chlorohexane
can undergo elimination reactions (typically E2) to form 1-hexene.[4]
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» Friedel-Crafts Alkylation: It can act as an alkylating agent to introduce a hexyl group onto an
aromatic ring, such as reacting with benzene in the presence of a Lewis acid catalyst like
AICIs to form phenylhexane.[1]

1-Chlorohexane

(CeH13Cl)
+ NaOH (Sn2) + NaCN (Sn2) + Strong Base (E2) + Benzene / AICI3
1-Hexanol Heptanenitrile 1-Hexene Phenylhexane
(CeH140) (C7H13N) (CeH12) (C12H1s)

Click to download full resolution via product page

Key chemical reactions of 1-Chlorohexane.

Applications

1-Chlorohexane's reactivity makes it a valuable intermediate in several industries:

e Pharmaceutical Synthesis: It serves as a precursor or intermediate in the synthesis of more
complex active pharmaceutical ingredients (APIS).[3][5]

» Agrochemicals: Used in the manufacturing of specialized chemicals for agricultural
applications.[3][5]

» Fragrance Industry: Employed as a building block for synthesizing aromatic compounds
used in perfumes and cosmetics.[3]

e General Organic Synthesis: Widely used as an alkylating agent to introduce a hexyl moiety.

[3][6]

e Solvent: Its ability to dissolve various organic compounds makes it suitable as a solvent for
certain reactions and extractions.[2][3]

Safety and Handling
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1-Chlorohexane is a flammable liquid and poses several health hazards. Proper safety

protocols are critical when handling this chemical.[5]

Table 3: GHS Hazard Information for 1-Chlorohexane

Hazard Class Code

Statement Source(s)

Flammable liquid

Flammable Liquids  H226 [1][7]
and vapour

Acute Toxicity .

) H332 Harmful if inhaled
(Inhalation)
Acute Toxicity Harmful in contact

H312

(Dermal) with skin

Respiratory Irritation H335

May cause respiratory

irritation

| Aquatic Hazard (Chronic) | H412 | Harmful to aquatic life with long lasting effects |[1] |

Handling and Storage Recommendations

» Ventilation: Always handle 1-chlorohexane in a well-ventilated area or a chemical fume

hood to avoid inhalation of vapors.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., type ABEK respirator filter), and a lab coat.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[7][14] Use non-sparking tools and ensure all equipment is properly grounded to prevent

static discharge.[7][14]

o Storage: Store in a cool, dry, well-ventilated area below +30°C in a tightly closed container.

[7]

e Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[4][14]
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» Spill Response: In case of a spill, eliminate all ignition sources. Absorb the spill with dry
earth, sand, or another non-combustible material and transfer it to a sealed container for
hazardous waste disposal.[12][14]

Conclusion

1-Chlorohexane (CAS 544-10-5) is a fundamental alkyl halide with significant applications in
organic synthesis. Its utility stems from the reactivity of its carbon-chlorine bond, which allows
for versatile transformations, particularly through nucleophilic substitution reactions. While it is
an indispensable intermediate in the pharmaceutical, fragrance, and specialty chemical
industries, its flammability and toxicity necessitate strict adherence to safety and handling
protocols. A thorough understanding of its properties, synthesis, and reactivity is essential for
its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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